Cas no 1825463-94-2 (N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-YL)pyridine-3-carboxamide)

• Product Name: N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-YL)pyridine-3-carboxamide
• CAS No: 1825463-94-2
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5453077
• PubChem ID: 100682303
• Update Time: 2025-05-19

N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-YL)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-N-(2-methoxy-1,1-dimethylethyl)-N-(phenylmethyl)-3-pyridinecarboxamide
• EN300-26585370
• Z1824129046
• 1825463-94-2
• N-BENZYL-6-CYANO-N-(1-METHOXY-2-METHYLPROPAN-2-YL)PYRIDINE-3-CARBOXAMIDE
• AKOS030641400
• N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-YL)pyridine-3-carboxamide

• Inchi： 1S/C19H21N3O2/c1-19(2,14-24-3)22(13-15-7-5-4-6-8-15)18(23)16-9-10-17(11-20)21-12-16/h4-10,12H,13-14H2,1-3H3
• InChI Key： MXBCOTDEMLMGJY-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)N(C(C1C=NC(C#N)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.5±50.0 °C(Predicted)
• pka: -1.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-YL)pyridine-3-carboxamide

N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide (CAS No. 1825463-94-2): A Comprehensive Overview

N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide (CAS No. 1825463-94-2) is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its pyridine-3-carboxamide core, combined with the N-benzyl and 6-cyano substituents, makes it a versatile building block for drug discovery and development.

The molecular formula of N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide is C19H21N3O2, and it features a molecular weight of approximately 323.39 g/mol. The compound's structure includes a pyridine ring substituted with a cyano group at the 6-position and a carboxamide moiety at the 3-position. The N-benzyl and 1-methoxy-2-methylpropan-2-yl groups further enhance its chemical diversity, making it a valuable candidate for various applications.

One of the most notable applications of N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often targeted in cancer therapy. Researchers have explored this compound as a potential scaffold for designing selective kinase inhibitors, which could lead to novel treatments for diseases such as cancer and inflammatory disorders. The 6-cyano pyridine moiety, in particular, is known to interact with the ATP-binding site of kinases, making it a promising pharmacophore.

In addition to its role in kinase inhibition, N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide has also been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its neuroprotective properties, has made it a subject of interest for treating neurodegenerative diseases like Alzheimer's and Parkinson's. Recent studies have highlighted its interaction with neurotransmitter receptors, suggesting its utility in modulating synaptic activity.

The synthesis of N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. The process often starts with the preparation of 6-cyanopyridine-3-carboxylic acid, which is then converted to the corresponding carboxamide through reaction with N-benzyl-1-methoxy-2-methylpropan-2-amine. Optimizing the reaction conditions, such as temperature and solvent choice, is crucial for achieving high yields and purity.

From a market perspective, the demand for N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide has been steadily increasing, driven by its applications in pharmaceutical research and drug discovery. The compound is often sourced by contract research organizations (CROs) and academic institutions engaged in medicinal chemistry projects. Its CAS No. 1825463-94-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Recent advancements in artificial intelligence (AI) and machine learning (ML) have further amplified the relevance of N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide. Computational models are now being used to predict its bioactivity and toxicity profiles, accelerating the drug discovery process. Researchers are also leveraging cheminformatics tools to explore its potential as a lead compound for new therapeutic agents.

For those working with N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

In summary, N-Benzyl-6-cyano-N-(1-methoxy-2-methylpropan-2-yl)pyridine-3-carboxamide (CAS No. 1825463-94-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse applications make it a valuable asset for scientists and researchers. As the field of drug discovery continues to evolve, this compound is likely to remain at the forefront of innovation, contributing to the development of next-generation therapeutics.